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Compound of Interest

Compound Name: Diethyl dibromomalonate

Cat. No.: B1346896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

diethyl dibromomalonate. The information is compiled from various safety data sheets (SDS)

to ensure a comprehensive understanding of the risks associated with this chemical and the

necessary measures to mitigate them.

Chemical Identification and Physical Properties
Diethyl dibromomalonate is a combustible liquid that is incompatible with strong oxidizing

agents, strong acids, and strong bases.[1] It is crucial to be aware of its physical and chemical

properties to handle it safely in a laboratory setting.
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Property Value Reference(s)

Molecular Formula C7H10Br2O4 [2]

Molecular Weight 317.96 g/mol

Appearance Liquid

Color Clear, light yellow [2]

Boiling Point 140-143 °C at 18 mmHg [2]

Density 1.68 g/mL at 25 °C [2]

Refractive Index n20/D 1.484 [2]

Solubility

Soluble in benzene, CCl4,

DMSO, THF. Does not mix well

with water.

[2][3][4]

Storage Temperature
Store under inert gas (nitrogen

or Argon) at 2-8°C.
[2]

Toxicological Information
Diethyl dibromomalonate is classified as a hazardous substance that can cause severe skin

burns and eye damage.[5] It is also a lachrymator, meaning it can irritate the eyes and cause

tearing.[5][6] While specific quantitative toxicological data such as LD50 values are not

extensively available in the provided search results, the qualitative hazards are well-

documented.
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Hazard Type Description Reference(s)

Skin Corrosion/Irritation

Causes severe skin burns.[5]

Prolonged or repeated

exposure may lead to redness,

swelling, and thickening of the

skin.[3]

Eye Damage/Irritation

Risk of serious eye damage.[3]

Direct contact can produce

severe chemical burns, pain,

tears, and sensitivity to light.[3]

Inhalation

Inhalation of vapors or mists

may be extremely hazardous,

potentially causing lung edema

and damage to the respiratory

tract.[3] Symptoms can include

coughing, choking, dizziness,

headache, and nausea.[3]

Ingestion

Harmful if swallowed.[3] Can

produce severe chemical

burns in the oral cavity and

gastrointestinal tract.[3]

Ingestion of less than 150

grams may be fatal or cause

serious health damage.[3]

Developmental Toxicity

Animal studies suggest that

human exposure may result in

developmental toxicity.[3]

Foetal abnormalities have

been observed in mothers who

consumed large doses of

bromides during pregnancy.[3]

Carcinogenicity No components of this product

present at levels greater than

or equal to 0.1% are listed as a
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carcinogen by OSHA, IARC, or

NTP.[7]

Handling and Storage Precautions
Proper handling and storage procedures are critical to minimize the risks associated with

diethyl dibromomalonate.

Handling:

Avoid all personal contact, including inhalation of vapors.[3]

Use only under a chemical fume hood.[1][8]

Do not get in eyes, on skin, or on clothing.[1][8]

Wear appropriate personal protective equipment (PPE), including chemical goggles, a full-

face shield, elbow-length PVC gloves, and a PVC apron.[3]

When handling corrosive liquids, wear trousers or overalls outside of boots to prevent spills

from entering footwear.[3]

Wash hands thoroughly after handling.[6]

Storage:

Store in original, tightly sealed containers.[3]

Keep in a dry, cool, and well-ventilated place.[1]

Store in a corrosives area.[1][9]

Avoid contamination with oxidizing agents (e.g., nitrates, oxidizing acids, chlorine bleaches)

as this may result in ignition.[3]

Segregate from alkalis and chemicals readily decomposed by acids (e.g., cyanides, sulfides,

carbonates).[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

http://westliberty.edu/health-and-safety/files/2012/08/Diethyl-Malonate.pdf
https://www.benchchem.com/product/b1346896?utm_src=pdf-body
https://datasheets.scbt.com/sc-252709.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=11394499&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=11394499&countryCode=NL&language=en
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://aksci.com/sds/Q774_SDS.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10965&PLANT=d__ALF
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reacts with mild steel and galvanized steel/zinc, producing hydrogen gas which may form an

explosive mixture with air.[3]

Emergency Procedures
In the event of exposure or a spill, immediate action is necessary.

First-Aid Measures:
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Exposure Route First-Aid Protocol Reference(s)

Eyes

Immediately hold eyelids apart

and flush the eye continuously

with running water for at least

15 minutes.[1][3] Ensure

complete irrigation by

occasionally lifting the upper

and lower lids.[3] Seek

immediate medical attention.

[1]

Skin

Immediately flush the body

and clothes with large amounts

of water, using a safety shower

if available.[3] Quickly remove

all contaminated clothing,

including footwear.[3] Call a

physician immediately.[1]

Inhalation

If fumes or combustion

products are inhaled, remove

the person from the

contaminated area to fresh air.

[3] Lay the patient down and

keep them warm and rested.[3]

If not breathing, give artificial

respiration, but do not use the

mouth-to-mouth method if the

victim ingested or inhaled the

substance.[1]

Ingestion

For advice, contact a Poisons

Information Center or a doctor

at once.[3] Urgent hospital

treatment is likely needed.[3]

DO NOT induce vomiting.[6] If

the person is conscious, rinse

their mouth with water.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://aksci.com/sds/Q774_SDS.pdf
https://aksci.com/sds/Q774_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures:

Use foam, dry chemical powder, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[3][6][8]

Wear full body protective clothing with breathing apparatus.[3]

Combustion products include carbon monoxide (CO), carbon dioxide (CO2), and hydrogen

bromide.[3]

Accidental Release Measures:

Minor Spills: Clean up all spills immediately.[3] Avoid breathing vapors and contact with skin

and eyes.[3]

Major Spills: Clear the area of personnel and move upwind.[3] Alert Emergency Responders

and inform them of the location and nature of the hazard.[3]

Soak up the spill with inert absorbent material and place it in suitable, closed containers for

disposal.[1][8]

Experimental Protocols and Methodologies
The safety data provided in the SDS is based on standardized testing protocols. For instance,

the selection of appropriate gloves should be based on tests conforming to relevant standards

such as EN 374 in Europe or F739 in the US.[3] The suitability and durability of a glove type

depend on usage, including the frequency and duration of contact, the chemical resistance of

the glove material, glove thickness, and dexterity.[3] For brief contact, a glove with a protection

class of 3 or higher (breakthrough time greater than 60 minutes according to EN 374) is

recommended.[3]

Reactivity and Decomposition Pathway
The following diagram illustrates the key reactivity and decomposition hazards of diethyl
dibromomalonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://datasheets.scbt.com/sc-252709.pdf
https://aksci.com/sds/Q774_SDS.pdf
https://www.fishersci.nl/store/msds?partNumber=11394499&countryCode=NL&language=en
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=11394499&countryCode=NL&language=en
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.benchchem.com/product/b1346896?utm_src=pdf-body
https://www.benchchem.com/product/b1346896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl Dibromomalonate Handling and Decomposition
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Caption: Reactivity and hazardous decomposition pathways for diethyl dibromomalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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